Cas no 374064-02-5 (5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid)
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyridine and pyrazole ring system with a carboxylic acid functional group. This structure imparts versatile reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The pyridine moiety enhances binding affinity in coordination chemistry, while the pyrazole core contributes to its potential as a pharmacophore in drug discovery. The carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or metal complexes. Its well-defined heterocyclic framework is advantageous for designing ligands, catalysts, or bioactive molecules, particularly in targeting enzyme inhibition or metal-organic frameworks. Suitable for research applications requiring precise molecular scaffolds.
374064-02-5 structure
Product Name:5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid
CAS No:374064-02-5
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD06245341
CID:67896
PubChem ID:665156
Update Time:2025-06-07
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 5-(2-pyridinyl)-
- 3-pyridin-2-yl-1H-pyrazole-5-carboxylic acid
- 5-Pyridin-2-yl-2H-pyrazole-3-carboxylic acid
- 5-Pyridin-2-yl-2H-pyrazole-3-carboxylic acidhydrochloride
- 3-(2-Pyridinyl)-1H-pyrazole-5-carboxylic acid
- 5-(2-pyridinyl)-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
- 5-(2-Pyridyl)-3-pyrazolecarboxylic Acid
- 5-(Pyridin-2-yl)-1H-pyrazole-3-carboxylicacid
- 3-(pyridine-2-yl)-1H-pyrazole-5-carboxylic acid
- F1727-0247
- AKOS000148205
- AM20070137
- PS-8413
- BB 0259299
- MLS000039592
- ODK
- SMR000035087
- EN300-186693
- SY004181
- 5-(2-PYRIDINYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
- BB 0310253
- 5-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid
- 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid
- MFCD06245341
- 5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
- SCHEMBL1528412
- HMS2421F07
- Q27464098
- BDBM50329856
- SJBWHTBPIJXUFP-UHFFFAOYSA-N
- CCG-122392
- CHEMBL1234945
- 5-Pyridin-2-yl-1H-pyrazole-3-carboxylicacid
- FT-0647087
- AKOS000302965
- Z57683716
- 374064-02-5
- AB21564
- MFCD05170030
- DTXSID70349832
- J-517935
- CS-0019168
- 1106669-60-6
- DB-293497
- STK741341
- DB-014539
- BBL008307
-
- MDL： MFCD06245341
- Inchi： 1S/C9H7N3O2/c13-9(14)8-5-7(11-12-8)6-3-1-2-4-10-6/h1-5H,(H,11,12)(H,13,14)
- InChI Key： SJBWHTBPIJXUFP-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C2C=CC=CN=2)=NN1)=O
Computed Properties
- Exact Mass: 189.05400
- Monoisotopic Mass: 189.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Density: 1.432
- Boiling Point: 525.8°C at 760 mmHg
- Flash Point: 271.8℃
- Refractive Index: 1.697
- PSA: 78.87000
- LogP: 1.16990
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Pricemore >>
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5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:374064-02-5)5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid
Order Number:A823631
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):269.0
Email:sales@amadischem.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:374064-02-5)5-Pyridin-2-yl-1H-pyrazole-3-carboxylic acid
Purity:99%
Quantity:25g
Price ($):269.0